Cas no 2138183-78-3 (rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2138183-78-3
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5927915
• PubChem ID: 93530808
• Update Time: 2025-05-19

rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-phenyl-, 1-(9H-fluoren-9-ylmethyl) ester, (3R,4R)-rel-
• rel-(3R,4R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-phenylpyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H23NO4/c28-25(29)23-15-27(14-22(23)17-8-2-1-3-9-17)26(30)31-16-24-20-12-6-4-10-18(20)19-11-5-7-13-21(19)24/h1-13,22-24H,14-16H2,(H,28,29)/t22-,23-/m0/s1
• InChI Key： GHKDFAVPKIFJQB-GOTSBHOMSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C[C@@H](C2=CC=CC=C2)[C@@H](C(O)=O)C1

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 626.3±55.0 °C(Predicted)
• pka: 4.29±0.40(Predicted)

Additional information on rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic Acid (CAS No. 2138183-78-3)

Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid, identified by its CAS number 2138183-78-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl moiety and a phenyl group at the 4-position of the pyrrolidine ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid involve meticulous chemical methodologies that ensure high purity and yield. The process typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. The use of advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is crucial for confirming the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure, helping researchers to understand its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their reported pharmacological effects. Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid has been studied for its potential role in various therapeutic areas. Notably, it has shown promise in preclinical studies as a modulator of enzyme activity and as a lead compound for the development of novel drugs. The fluoren-9-ylmethoxycarbonyl group enhances the solubility and stability of the molecule, making it more amenable for formulation into drug candidates. Additionally, the phenyl group contributes to hydrophobic interactions, which can influence its binding affinity to biological receptors.

The biological activity of Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid has been explored in several in vitro and in vivo models. Research indicates that this compound may interact with specific proteins and enzymes involved in critical cellular pathways. For instance, studies have suggested that it could modulate the activity of kinases and other signaling molecules, which are implicated in diseases such as cancer and inflammation. The precise mechanism of action remains an area of active investigation, but preliminary findings are encouraging for further development.

The synthesis of enantiomerically pure forms of chiral compounds like Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid is essential for evaluating their pharmacological properties accurately. The stereochemistry of the pyrrolidine ring plays a crucial role in determining the biological activity and selectivity of the molecule. Advances in asymmetric synthesis have enabled researchers to produce enantiomerically pure compounds with high efficiency. These methods often involve chiral catalysts or auxiliaries that facilitate the formation of specific stereoisomers without racemization.

The pharmaceutical industry continues to invest in the development of novel therapeutic agents derived from pyrrolidine scaffolds due to their versatility and efficacy. Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid exemplifies how structural modifications can lead to compounds with enhanced pharmacological profiles. The integration of computational chemistry and molecular modeling techniques has further accelerated the discovery process by predicting binding affinities and optimizing molecular structures for improved drug-like properties.

Future research directions for Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid may include exploring its potential as an intermediate in more complex drug formulations or investigating its interactions with other therapeutic agents. The compound's unique structural features make it a valuable building block for medicinal chemists seeking to develop next-generation pharmaceuticals. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in targeted therapy and personalized medicine.

In conclusion, Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-phenylpyrrolidine-3-carboxylic acid (CAS No. 2138183-78-3) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse biological activities make it an attractive candidate for further study and development. As advancements in synthetic chemistry and biotechnology continue to evolve, compounds like this one will contribute to our arsenal of therapeutic options for treating various diseases.